Cas no 850593-10-1 (2-Ethoxy-5-trifluoromethylphenylboronic acid)
850593-10-1 structure
Product Name:2-Ethoxy-5-trifluoromethylphenylboronic acid
CAS No:850593-10-1
MF:C9H10BF3O3
MW:233.980113506317
MDL:MFCD06801695
CID:716969
PubChem ID:23005337
Update Time:2024-10-26
2-Ethoxy-5-trifluoromethylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethoxy-5-trifluoromethylphenylboronic acid
- (2-Ethoxy-5-Trifluoromethylphenyl)Boronic Acid
- 2-Ethoxy-5-(trifluoromethyl)benzeneboronic acid
- [2-ethoxy-5-(trifluoromethyl)phenyl]boronic acid
- 6-Ethoxy-3-(trifluoromethyl)phenylboronic acid
- 2-ethoxy-5-(trifluoromethyl)phenylboronic acid
- (2-ethoxy-5-(trifluoromethyl)phenyl)boronic acid
- IOCXELVDHLDNMQ-UHFFFAOYSA-N
- SBB071205
- PC1619
- B-[2-Ethoxy-5-(trifluoromethyl)phenyl]boronic acid (ACI)
- Boronic acid, [2-ethoxy-5-(trifluoromethyl)phenyl]- (9CI)
- CS-W012920
- 850593-10-1
- AS-66423
- AKOS004119233
- SCHEMBL986881
- N12119
- MFCD06801695
- DTXSID10629625
- AB30098
- J-509297
- DB-010412
- 2-ethoxy-5-trifluoromethylbenzeneboronic acid
-
- MDL： MFCD06801695
- Inchi： 1S/C9H10BF3O3/c1-2-16-8-4-3-6(9(11,12)13)5-7(8)10(14)15/h3-5,14-15H,2H2,1H3
- InChI Key： IOCXELVDHLDNMQ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(B(O)O)C(OCC)=CC=1)(F)F
Computed Properties
- Exact Mass: 234.06800
- Monoisotopic Mass: 234.0675088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
Experimental Properties
- Melting Point: 100-104
- PSA: 49.69000
- LogP: 0.78390
2-Ethoxy-5-trifluoromethylphenylboronic acid Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-Ethoxy-5-trifluoromethylphenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
2-Ethoxy-5-trifluoromethylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115424-25g |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 98% | 25g |
$492.48 | 2023-08-31 | |
| Chemenu | CM137224-1g |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 95+% | 1g |
$59 | 2021-08-05 | |
| Chemenu | CM137224-5g |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 95+% | 5g |
$195 | 2021-08-05 | |
| Fluorochem | 219448-1g |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 95% | 1g |
￡58.00 | 2022-03-01 | |
| Fluorochem | 219448-5g |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 95% | 5g |
￡173.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UL515-200mg |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 98% | 200mg |
57.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UL515-1g |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 98% | 1g |
347.0CNY | 2021-08-04 | |
| TRC | E893018-100mg |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E893018-250mg |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | E893018-500mg |
2-Ethoxy-5-trifluoromethylphenylboronic acid |
850593-10-1 | 500mg |
$87.00 | 2023-05-18 |
2-Ethoxy-5-trifluoromethylphenylboronic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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